Cas no 2803862-88-4 (4-Oxo-3-azabicyclo[3.2.1]octane-1-carboxylic acid hydrochloride)

• Product Name: 4-Oxo-3-azabicyclo[3.2.1]octane-1-carboxylic acid hydrochloride
• CAS No: 2803862-88-4
• MF: C₈H₁₂ClNO₃
• MW: 205.638781547546
• CID: 5801350
• PubChem ID: 165750925
• Update Time: 2025-06-28

4-Oxo-3-azabicyclo[3.2.1]octane-1-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-37453222
• 4-oxo-3-azabicyclo[3.2.1]octane-1-carboxylic acid hydrochloride
• 2803862-88-4
• 4-Oxo-3-azabicyclo[3.2.1]octane-1-carboxylic acid hydrochloride

• Inchi： 1S/C8H11NO3.ClH/c10-6-5-1-2-8(3-5,4-9-6)7(11)12;/h5H,1-4H2,(H,9,10)(H,11,12);1H
• InChI Key： SPJPLZHADGSJNX-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2CCC(C(=O)O)(CN1)C2

Computed Properties

• Exact Mass: 205.0505709g/mol
• Monoisotopic Mass: 205.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4Ų

Additional information on 4-Oxo-3-azabicyclo[3.2.1]octane-1-carboxylic acid hydrochloride

4-Oxo-3-azabicyclo[3.2.1]octane-1-carboxylic acid hydrochloride (CAS No. 2803862-88-4): An Overview

4-Oxo-3-azabicyclo[3.2.1]octane-1-carboxylic acid hydrochloride (CAS No. 2803862-88-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of azabicyclic compounds, which are known for their diverse biological activities and structural flexibility.

The azabicyclo[3.2.1]octane scaffold is a privileged structure in medicinal chemistry, often found in natural products and synthetic molecules with a wide range of biological activities, including anti-inflammatory, antiviral, and neuroprotective effects. The presence of the 4-oxo group and the hydrochloride salt form further enhances the compound's stability and solubility, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 4-Oxo-3-azabicyclo[3.2.1]octane-1-carboxylic acid hydrochloride in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests its potential use in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, 4-Oxo-3-azabicyclo[3.2.1]octane-1-carboxylic acid hydrochloride has also shown promise in neurodegenerative disorders. Research conducted at the University of California, San Francisco, revealed that this compound can protect neuronal cells from oxidative stress and apoptosis, which are key mechanisms underlying conditions like Alzheimer's disease and Parkinson's disease. The neuroprotective effects are attributed to its ability to modulate intracellular signaling pathways involved in cell survival and death.

The pharmacokinetic properties of 4-Oxo-3-azabicyclo[3.2.1]octane-1-carboxylic acid hydrochloride have been extensively studied to assess its suitability for clinical applications. Preclinical studies have shown that it has favorable oral bioavailability and a long half-life, which are crucial for maintaining therapeutic concentrations over extended periods. Furthermore, the compound exhibits low toxicity and good safety profiles in animal models, making it a promising candidate for further clinical evaluation.

One of the key challenges in drug development is optimizing the chemical structure to enhance efficacy while minimizing side effects. In this context, researchers have explored various structural modifications of 4-Oxo-3-azabicyclo[3.2.1]octane-1-carboxylic acid hydrochloride to improve its pharmacological properties. For example, substituting different functional groups on the azabicyclic ring or modifying the carboxylic acid moiety has led to derivatives with enhanced potency and selectivity.

The clinical potential of 4-Oxo-3-azabicyclo[3.2.1]octane-1-carboxylic acid hydrochloride is currently being evaluated in several ongoing clinical trials. Early-phase trials have shown promising results, with patients experiencing significant improvements in symptoms without major adverse effects. These findings underscore the compound's therapeutic potential and warrant further investigation.

In conclusion, 4-Oxo-3-azabicyclo[3.2.1]octane-1-carboxylic acid hydrochloride (CAS No. 2803862-88-4) represents a promising lead compound in the development of new therapeutic agents for inflammatory and neurodegenerative diseases. Its unique structural features, combined with its favorable pharmacological properties, make it an exciting area of research with significant potential for improving patient outcomes.